A general colorimetric method for detecting protease activity based on peptide-induced gold nanoparticle aggregation†
RSC Advances Pub Date: 2014-01-03 DOI: 10.1039/C3RA46493H
Abstract
Herein we describe a modularly designed colorimetric approach for facile and sensitive detection of proteases. The method employs non-crosslinking AuNP aggregation induced by peptide treated with specific protease. A visible colour change of the AuNPs solution from wine-red to violet-blue is readily observed when the protease-digested peptide is added. This method allows facile and visualized assay of the enzyme activity without any sophisticated instrument, affording both convenience and simplicity. The platform can be readily extended to detect virtually any protease.
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